![molecular formula C24H22ClN3OS B2820701 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-naphthamide hydrochloride CAS No. 1189712-42-2](/img/structure/B2820701.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-naphthamide hydrochloride
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Description
The compound contains a thiazolo[5,4-c]pyridine core, which is a heterocyclic compound containing a thiazole ring fused with a pyridine ring . This core is substituted with a benzyl group and a naphthamide group . The compound also contains a hydrochloride, indicating it’s a salt form .
Molecular Structure Analysis
The compound has a complex structure with multiple rings . The presence of nitrogen and sulfur atoms in the thiazolo[5,4-c]pyridine core could potentially allow for hydrogen bonding .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures are often involved in reactions such as nucleophilic substitutions and condensation reactions .Scientific Research Applications
Synthesis and Chemical Transformations
Research in the field of heterocyclic chemistry often involves the synthesis of novel compounds with potential therapeutic or material applications. For instance, Abdelhamid et al. (2012) described a novel approach for synthesizing pyrazolo[5,1‐c]triazines and pyrazolo[1,5‐a]pyrimidines containing the naphthofuran moiety, highlighting the diverse reactivity and utility of pyridine derivatives in constructing complex heterocyclic frameworks (Abdelhamid, Shokry, & Tawfiek, 2012). This research demonstrates the synthetic versatility of compounds related to the query chemical, suggesting potential pathways for its transformation and application in medicinal chemistry or material science.
Biological Activities
Heterocyclic compounds, including pyridine and thiazole derivatives, are often explored for their biological activities, offering insights into potential therapeutic applications. Paronikyan et al. (2002) investigated the anticonvulsant activity of isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine derivatives, showcasing the potential of such compounds in developing new anticonvulsant therapies (Paronikyan, Noravyan, Dzhagatspanyan, Nazaryan, & Paronikyan, 2002). This indicates the relevance of studying N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-1-naphthamide hydrochloride for potential anticonvulsant properties.
Photophysical Properties
The study of photophysical properties is crucial for applications in material science, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Shatsauskas et al. (2020) explored the rearrangement of 7-aryl substituted oxazolo[5,4-b]pyridines into benzo[c][1,7]naphthyridinones, investigating their photophysical properties for potential applications in optoelectronic devices (Shatsauskas, Mamonova, Stasyuk, Chernenko, Slepukhin, Kostyuchenko, & Fisyuk, 2020). This research suggests that this compound could possess interesting photophysical characteristics worth exploring.
properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)naphthalene-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3OS.ClH/c28-23(20-12-6-10-18-9-4-5-11-19(18)20)26-24-25-21-13-14-27(16-22(21)29-24)15-17-7-2-1-3-8-17;/h1-12H,13-16H2,(H,25,26,28);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCAIAAYRYQEPNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=CC4=CC=CC=C43)CC5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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